Cas no 2137591-85-4 (3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one)

• Product Name: 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one
• CAS No: 2137591-85-4
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6394703
• PubChem ID: 165474483
• Update Time: 2025-10-24

3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one
• 3-(dimethoxymethyl)-1-oxaspiro[4.4]nonan-4-one
• EN300-1128064
• 2137591-85-4

• Inchi： 1S/C11H18O4/c1-13-10(14-2)8-7-15-11(9(8)12)5-3-4-6-11/h8,10H,3-7H2,1-2H3
• InChI Key： YJKYMHJGJYCZGP-UHFFFAOYSA-N
• SMILES： O1CC(C(OC)OC)C(C21CCCC2)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.8Ų

Additional information on 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one

Comprehensive Overview of 3-(Dimethoxymethyl)-1-oxaspiro4.4nonan-4-one (CAS No. 2137591-85-4)

The compound 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one (CAS 2137591-85-4) represents an intriguing spirocyclic ketone derivative with significant potential in pharmaceutical and material science applications. This oxygen-containing heterocycle features a unique spiro[4.4]nonane scaffold coupled with a dimethoxymethyl substituent, creating a versatile molecular architecture that has attracted attention from synthetic chemists and researchers worldwide.

Recent trends in drug discovery have shown growing interest in spirocyclic compounds like 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one, particularly due to their three-dimensional complexity and potential as privileged scaffolds in medicinal chemistry. The compound's structural features make it valuable for exploring new chemical space in the development of small molecule therapeutics, aligning with current pharmaceutical industry demands for novel molecular entities.

The synthetic versatility of 2137591-85-4 stems from its reactive ketone functionality and protected aldehyde equivalent (dimethoxymethyl group), allowing for diverse chemical transformations. This characteristic has made it particularly useful in multistep synthesis and library generation for drug discovery programs. Researchers frequently search for information about spirocyclic ketone synthesis and protected aldehyde chemistry, making this compound relevant to current synthetic organic chemistry discussions.

In material science applications, 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one has shown promise as a building block for advanced polymers and functional materials. Its rigid spirocyclic core contributes to enhanced thermal stability in polymeric systems, while the dimethoxymethyl group offers sites for further functionalization. These properties align with growing interest in high-performance materials for electronics and coatings applications.

The physicochemical properties of CAS 2137591-85-4 make it particularly interesting for drug formulation studies. With moderate lipophilicity and molecular weight below 500 Da, this compound falls within the desirable range for drug-like molecules, according to Lipinski's rule of five. These characteristics explain why researchers frequently inquire about spirocyclic compound bioavailability and molecular properties in relation to this specific chemical entity.

Recent advances in asymmetric synthesis have opened new possibilities for preparing enantiomerically pure forms of 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one. This development is particularly significant given the pharmaceutical industry's focus on chiral drug development and the importance of stereochemical control in medicinal chemistry. The compound's potential as a chiral building block has become a hot topic in synthetic methodology discussions.

From a green chemistry perspective, researchers are investigating more sustainable routes to synthesize 2137591-85-4, responding to industry demands for environmentally friendly processes. This includes exploring catalytic methods and atom-economical transformations to access this valuable spirocyclic framework. Such developments align with current searches for green synthesis of heterocycles and sustainable pharmaceutical intermediates.

The computational chemistry community has shown growing interest in modeling compounds like 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one to predict their conformational preferences and molecular interactions. These studies are particularly relevant given the compound's potential as a molecular scaffold for drug discovery. Frequent searches for spirocyclic compound modeling and conformational analysis tools reflect this research direction.

In the context of intellectual property, CAS 2137591-85-4 has appeared in several patent applications related to pharmaceutical compositions and material science innovations. This patent activity indicates the compound's commercial potential and explains why professionals frequently search for spirocyclic compound patents and novel chemical entity IP information.

The analytical characterization of 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one presents interesting challenges and opportunities for method development. Advanced techniques like NMR spectroscopy and mass spectrometry are crucial for confirming its structure and purity, topics that generate significant interest among researchers working with complex heterocycles and spirocyclic systems.

Looking forward, the scientific community anticipates expanded applications of 2137591-85-4 in bioconjugation chemistry and targeted drug delivery systems. The compound's functional groups offer handles for attaching various targeting moieties or imaging agents, making it relevant to current research trends in theranostics and precision medicine approaches.

From a commercial perspective, the availability of 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one from specialty chemical suppliers has improved in recent years, reflecting growing demand from both academic researchers and industrial R&D teams. This market development corresponds with increased searches for spirocyclic compound suppliers and specialty chemical sourcing information.

The compound's potential in fragrance chemistry represents another emerging application area. The spirocyclic structure and oxygen-containing functional groups of CAS 2137591-85-4 suggest possible utility in developing novel synthetic aroma compounds, connecting to current interests in sustainable fragrance ingredients and performance odorants.

In educational contexts, 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one serves as an excellent example for teaching advanced organic synthesis concepts, including spirocycle formation, protecting group strategies, and stereochemical control. These pedagogical applications explain frequent academic searches for teaching complex heterocycles and advanced synthesis examples.

As research continues, scientists are particularly interested in exploring the biological activity profile of 2137591-85-4 and its derivatives. Preliminary studies suggest potential interactions with various biological targets, making it a candidate for hit-to-lead optimization programs in drug discovery. This aligns with current pharmaceutical industry searches for novel bioactive scaffolds and lead compound identification strategies.

The future development of 3-(dimethoxymethyl)-1-oxaspiro4.4nonan-4-one will likely focus on expanding its utility in diverse chemical applications while improving synthetic accessibility. As both academic and industrial researchers continue to explore this interesting spirocyclic compound, we anticipate new discoveries that will further establish its importance in modern chemistry and related fields.